• Dolutegravir
    • Cat. No.:
    • B560016
    • CAS No.:
    • 1051375-16-6
    • Molecular Formula:
    • C20H19F2N3O5
    • Molecular Weight:
    • 419.4 g/mol
    Description
    Dolutegravir is a monocarboxylic acid amide obtained by formal condensation of the carboxy group of (4R,12aS)-7-hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine...
  • Lorlatinib
    • Cat. No.:
    • B560019
    • CAS No.:
    • 1454846-35-5
    • Molecular Formula:
    • C21H19FN6O2
    • Molecular Weight:
    • 406.4 g/mol
    Description
    Lorlatinib is a cyclic ether that is 16,17-dihydro-2H-8,4-(metheno)pyrazolo[4,3-h][2,5,11]benzoxadiazacyclotetradecin-15(10H)-one substituted by methyl groups at positions 2 and 10R, and by cyano, amino and fluo...
  • Ceritinib
    • Cat. No.:
    • B560025
    • CAS No.:
    • 1032900-25-6
    • Molecular Formula:
    • C28H36ClN5O3S
    • Molecular Weight:
    • 558.1 g/mol
    Description
    Ceritinib is a Kinase Inhibitor. The mechanism of action of ceritinib is as a Tyrosine Kinase Inhibitor, and Cytochrome P450 3A Inhibitor, and Cytochrome P450 2C9 Inhibitor.
    Ceritinib is a small molecule tyrosine kinase receptor inhibitor and antineoplastic agent that is used in the therapy of selected forms of advanced non-small cell lung cancer (NSCLC). Ceritinib is associated with a moderate rate of serum aminotransferase elevations during therapy and rare instances of clinically apparent acute liver injury.
    Ceritinib is an orally available inhibitor of the receptor tyrosine kinase activity of anaplastic lymphoma kinase (ALK) with antineoplastic activity. Upon administration, ceritinib binds to and inhibits wild-type ALK kinase, ALK fusion proteins and ALK point mutation variants. Inhibition of ALK leads to both the disruption of ALK-mediated signaling and the inhibition of cell growth in ALK-overexpressing tumor cells. ALK belongs to the insulin receptor superfamily and plays an important role in nervous system development. ALK dysregulation and gene rearrangements are associated with a variety of tumor cell types.
    CERITINIB is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2014 and has 3 approved and 10 investigational indications.
    an anaplastic lymphoma kinase inhibito"> Ceritinib is a member of the class of aminopyrimidines that is 2,6-diamino-5-chloropyrimidine in which the amino groups at positions 2 and 6 are respectively carrying 2-methoxy-4-(piperidin-4-yl)-5-methylphenyl ...
  • Mirogabalin
    • Cat. No.:
    • B560033
    • CAS No.:
    • 1138245-13-2
    • Molecular Formula:
    • C12H19NO2
    • Molecular Weight:
    • 209.28 g/mol
    Description
    Mirogabalin has been used in trials studying the treatment of Post-herpetic Neuralgia, Pain Associated With Fibromyalgia, and Diabetic peripheral neuropathic pain.
    MIROGABALIN is a small molecule drug with a ...
  • Relebactam
    • Cat. No.:
    • B560040
    • CAS No.:
    • 1174018-99-5
    • Molecular Formula:
    • C12H20N4O6S
    • Molecular Weight:
    • 348.38 g/mol
    Description
    Relebactam is a diazabicyclooctane beta-lactamase inhibitor, similar in structure to [avibactam]. It includes a piperidine ring which reduces export from bacterial cells by producing a positive charge. It is cur...
  • Azaperone
    • Cat. No.:
    • B1665921
    • CAS No.:
    • 1649-18-9
    • Molecular Formula:
    • C19H22FN3O
    • Molecular Weight:
    • 327.4 g/mol
    Description
    Azaperone is an N-arylpiperazine that is 2-(piperazin-1-yl)pyridine in which the amino hydrogen is replaced by a 3-(4-fluobenzoyl)propyl group. Used mainly as a tranquiliser for pigs and elephants. It has a role...
  • 4-Methylumbelliferone
    • Cat. No.:
    • B1674119
    • CAS No.:
    • 90-33-5
    • Molecular Formula:
    • C10H8O3
    • Molecular Weight:
    • 176.17 g/mol
    Description
    Beta-methylumbelliferone appears as colorless crystals. Insoluble in water. (NTP, 1992)
    4-methylumbelliferone is a hydroxycoumarin that is umbelliferone substituted by a methyl group at position 4. It has a r...
  • Azelaic Acid
    • Cat. No.:
    • B7768984
    • CAS No.:
    • 26776-28-3
    • Molecular Formula:
    • C9H16O4
    • Molecular Weight:
    • 188.22 g/mol
    Description
    Nonanedioic acid is an alpha,omega-dicarboxylic acid that is heptane substituted at positions 1 and 7 by carboxy groups. It has a role as an antibacterial agent, an antineoplastic agent, a dermatologic drug and ...
  • Doconexent
    • Cat. No.:
    • B7801744
    • CAS No.:
    • 25167-62-8
    • Molecular Formula:
    • C22H32O2
    • Molecular Weight:
    • 328.5 g/mol
    Description
    All-cis-docosa-4,7,10,13,16,19-hexaenoic acid is a docosahexaenoic acid having six cis-double bonds at positions 4, 7, 10, 13, 16 and 19. It has a role as a nutraceutical, an antineoplastic agent, a human metabo...
  • Dehydroepiandrosterone Sulfate
    • Cat. No.:
    • B15608734
    • CAS No.:
    • 1099-87-2; 651-48-9
    • Molecular Formula:
    • C19H28O5S
    • Molecular Weight:
    • 368.5 g/mol
    Description
    Dehydroepiandrosterone sulfate is a steroid sulfate that is the 3-sulfooxy derivative of dehydroepiandrosterone. It has a role as an EC 2.7.1.33 (pantothenate kinase) inhibitor, a human metabolite and a mouse me...
© Copyright 2025 BenchChem. All Rights Reserved.